![molecular formula C18H8F8N2O3 B2944639 4,6-Bis[4-fluoro-3-(trifluoromethyl)phenoxy]pyrimidin-2-ol CAS No. 329701-39-5](/img/structure/B2944639.png)
4,6-Bis[4-fluoro-3-(trifluoromethyl)phenoxy]pyrimidin-2-ol
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Overview
Description
The compound “4,6-Bis[4-fluoro-3-(trifluoromethyl)phenoxy]pyrimidin-2-ol” is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring . This compound has fluorine and trifluoromethyl groups attached to the phenyl rings, which can significantly affect its chemical and physical properties .
Molecular Structure Analysis
The molecular structure of this compound would be characterized by the presence of a pyrimidine ring, two phenoxy groups at the 4 and 6 positions of the pyrimidine ring, and fluorine and trifluoromethyl groups on the phenyl rings .Chemical Reactions Analysis
The chemical reactions involving this compound would depend on the specific conditions and reagents used. The presence of the fluorine and trifluoromethyl groups could make the compound more reactive towards certain reagents .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the fluorine and trifluoromethyl groups could affect properties like polarity, boiling point, melting point, and solubility .Scientific Research Applications
Inhibitory Activity on Gene Expression
One area of research has explored compounds structurally related to 4,6-Bis[4-fluoro-3-(trifluoromethyl)phenoxy]pyrimidin-2-ol for their inhibitory activity on NF-kappaB and AP-1 gene expression. Studies on the structure-activity relationship of these compounds aim to enhance their oral bioavailability and investigate their activity in cell-based assays. Notably, modifications at various positions of the pyrimidine ring have shown to impact their biological activity significantly, highlighting the critical nature of the carboxamide group for activity (Palanki et al., 2000).
Heterodinuclear Complexes Synthesis
Another application involves the synthesis of heterodinuclear Cu(II)Zn(II) complexes using dinucleating ligands related to this compound. This synthesis demonstrates the utility of 19F NMR spectroscopy as a tool to fine-tune the synthesis process and achieve specific complex formations without statistical distribution of products (Torelli et al., 2002).
Novel Anti-inflammatory and Analgesic Agents
Research has also been conducted on derivatives of this compound for their potential as anti-inflammatory and analgesic agents. This includes the synthesis of novel sets of derivatives and their biological screening, which revealed improved activities based on the nature of the substituent, indicating their therapeutic potential (Muralidharan et al., 2019).
Advanced Material Development
In materials science, compounds related to this compound have been utilized in the synthesis of soluble and thermally stable polyimides. These materials exhibit excellent thermal stability and solubility in polar solvents, making them suitable for high-performance applications. The synthesis strategy involves novel monomer design and a three-step route to achieve the desired polyimide properties (Zhuo et al., 2014).
Fluoro-Polyetherimides Synthesis
Furthermore, the development of fluoro-polyetherimides based on this compound and related structures has been explored. These materials demonstrate extraordinary electrical properties, long-term thermo-oxidative stability, and reduced water absorption compared to non-fluorinated polyimides, showcasing their potential for advanced electrical and mechanical applications (Vora et al., 2000).
Mechanism of Action
Safety and Hazards
Future Directions
The future directions for research on this compound would depend on its potential applications. If it shows promise as a drug, further studies could be conducted to evaluate its efficacy and safety. If it’s useful as a reagent, research could focus on optimizing its synthesis and exploring new reactions .
Properties
IUPAC Name |
4,6-bis[4-fluoro-3-(trifluoromethyl)phenoxy]-1H-pyrimidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H8F8N2O3/c19-12-3-1-8(5-10(12)17(21,22)23)30-14-7-15(28-16(29)27-14)31-9-2-4-13(20)11(6-9)18(24,25)26/h1-7H,(H,27,28,29) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FEGPQZMNJXCAGL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1OC2=CC(=NC(=O)N2)OC3=CC(=C(C=C3)F)C(F)(F)F)C(F)(F)F)F |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H8F8N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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